2-[4,4-Difluoro-1-(prop-2-enoylamino)cyclohexyl]acetic acid

• IUPAC Name: 2-[4,4-difluoro-1-(prop-2-enoylamino)cyclohexyl]acetic acid
• InChI: InChI=1S/C11H15F2NO3/c1-2-8(15)14-10(7-9(16)17)3-5-11(12,13)6-4-10/h2H,1,3-7H2,(H,14,15)(H,16,17)
• InChI Key: NPQWCRGNDHNPAH-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1(CCC(CC1)(F)F)CC(=O)O
• Molecular Formula: C11H15F2NO3
• Molecular Weight: 247.24 g/mol

Description

The compound is a derivative of acetic acid, with a cyclohexyl group (a six-membered carbon ring) and a prop-2-enoylamino group (an amide formed from acrylic acid) attached. The presence of two fluorine atoms on the cyclohexyl ring is also notable.

Molecular Structure Analysis

The compound likely has a complex three-dimensional structure due to the cyclohexyl ring. The presence of the fluorine atoms may also influence the overall shape of the molecule due to their high electronegativity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds can undergo a variety of reactions. The acetic acid portion of the molecule can participate in typical carboxylic acid reactions, such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the polar carboxylic acid group and the nonpolar cyclohexyl ring. The fluorine atoms could also significantly affect the compound’s properties, as fluorine is highly electronegative.

Future Directions

The future directions for this compound would likely depend on its intended use. If it’s being investigated for use in pharmaceuticals, future research could involve testing its efficacy and safety in biological systems.